Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate
Overview
Description
“2-Chloro-5-nitropyridine” is a halogenated heterocycle . It’s an important pyridine derivative and is an intermediate for synthesizing bactericides, plant growth regulators, antibiotics, and other medicaments .
Synthesis Analysis
Efficient synthetic routes to compounds like “2-amino-5-chloro-3-pyridinecarboxaldehyde” and “5-amino-2-chloro-4-pyridinecarboxaldehyde” are reported. Both compounds are important substrates in the synthesis of naphthyridine derivatives .Molecular Structure Analysis
The molecular formula of “2-Chloro-5-nitropyridine” is C5H3ClN2O2 . The molecular weight is 158.54 .Physical and Chemical Properties Analysis
“2-Chloro-5-nitropyridine” is a powder with a melting point of 105-108 °C (lit.) . It’s soluble in hot methanol but insoluble in water .Scientific Research Applications
Synthesis of Potential Anticancer Agents
Ethyl 3-(2-chloro-5-nitropyridin-4-YL)-2-oxopropanoate has been explored in the synthesis of potential anticancer agents. Research indicates that derivatives of this compound, particularly in the pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines series, have shown effects on the proliferation and mitotic index of cultured L1210 cells and survival of mice bearing P388 leukemia (Temple et al., 1983).
Antimitotic Agents
Further investigations into this compound led to the development of antimitotic agents. Alterations at the 2,3-positions of this compound's derivatives, specifically ethyl (5-amino-1,2-dihydropyrido[3,4-b]pyrazin-7-yl)carbamates, showed significant effects on cytotoxicity and inhibition of mitosis in cultured lymphoid leukemia L1210 cells (Temple et al., 1991).
Study of Pyridine Derivatives
This compound has been used in the study of various pyridine derivatives, which are precursors to active compounds with antimitotic properties. These studies explored the structural changes that impact the biological activity of these compounds, including their potential as antimitotic agents (Temple et al., 1992).
Nucleophilic Alkylations
This compound has also been involved in studies of nucleophilic alkylations of 3-nitropyridines. The research demonstrated substitution in the ortho or para position to the nitro group with acceptable yields and regioselectivity, highlighting its versatility in organic synthesis (Andreassen et al., 2004).
Synthesis of Functionalized Pyrido and Imidazo Derivatives
Further applications include the synthesis of functionalised pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives. These syntheses involve reactions with ethyl 2-chloro-3-oxopropanoate, leading to important derivatives with potential applications in medicinal chemistry (Arrault et al., 2002).
Herbicidal Activities
The compound has also been used in the synthesis of novel herbicides. Specifically, derivatives such as ethyl 2-(4-(pyridin-2-yl-oxy)phenyl-amino)propanoates/acetates have been evaluated for their herbicidal activities, indicating the compound's utility in agricultural chemistry (Xu et al., 2017).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O5/c1-2-18-10(15)8(14)3-6-4-9(11)12-5-7(6)13(16)17/h4-5H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMPFDBOEONYNNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)CC1=CC(=NC=C1[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80703825 | |
Record name | Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80703825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
800401-66-5 | |
Record name | Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80703825 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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